2-{[(butylamino)carbonyl]amino}ethyl (4-methylphenyl)carbamate

• IUPAC Name: 2-(butylcarbamoylamino)ethyl N-(4-methylphenyl)carbamate
• InChI: InChI=1S/C15H23N3O3/c1-3-4-9-16-14(19)17-10-11-21-15(20)18-13-7-5-12(2)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,18,20)(H2,16,17,19)
• InChI Key: MNQZNWLWHUFXLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NCCOC(=O)NC1=CC=C(C=C1)C
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

2-{[(Butylamino)carbonyl]amino}ethyl (4-methylphenyl)carbamate, also known as Boc-L-Phenylalanine methyl ester, is a chemical compound widely used in scientific research. It is a derivative of phenylalanine, an essential amino acid, and is commonly used in peptide synthesis.

Mechanism of Action

The mechanism of action of carbamates involves the formation of a carbamic acid intermediate. This is a reversible process that starts with the nucleophilic addition of a primary amine to the carbonyl group of an aldehyde or ketone.

Safety and Hazards

The compound is classified as an irritant (Xi) and has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be handled with appropriate safety measures, including the use of personal protective equipment.